6-amino-8-[2-(benzyloxy)phenyl]-8H-[1,3]dioxolo[4,5-g]chromene-7-carbonitrile

• IUPAC Name: 6-amino-8-(2-phenylmethoxyphenyl)-8H-[1,3]dioxolo[4,5-g]chromene-7-carbonitrile
• InChI: InChI=1S/C24H18N2O4/c25-12-18-23(17-10-21-22(29-14-28-21)11-20(17)30-24(18)26)16-8-4-5-9-19(16)27-13-15-6-2-1-3-7-15/h1-11,23H,13-14,26H2
• InChI Key: OBAXHLKNQPCPQB-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C3C(=C2)C(C(=C(O3)N)C#N)C4=CC=CC=C4OCC5=CC=CC=C5
• Molecular Formula: C24H18N2O4
• Molecular Weight: 398.4 g/mol

Description

6-amino-8-[2-(benzyloxy)phenyl]-8H-[1,3]dioxolo[4,5-g]chromene-7-carbonitrile is a compound that has been gaining attention in scientific research due to its potential applications in various fields. This compound is a member of the chromene family and has been found to exhibit interesting biological properties.

Mechanism of Action

The mechanism of action of 6-amino-8-[2-(benzyloxy)phenyl]-8H-[1,3]dioxolo[4,5-g]chromene-7-carbonitrile is not fully understood. However, studies have suggested that it may exert its biological effects through the inhibition of enzymes such as acetylcholinesterase and tyrosinase. It has also been found to induce apoptosis in cancer cells through the activation of caspase enzymes.
Biochemical and Physiological Effects:
Studies have shown that 6-amino-8-[2-(benzyloxy)phenyl]-8H-[1,3]dioxolo[4,5-g]chromene-7-carbonitrile exhibits a range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and exhibit antifungal and antibacterial activities. It has also been shown to have a neuroprotective effect and may be useful in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-amino-8-[2-(benzyloxy)phenyl]-8H-[1,3]dioxolo[4,5-g]chromene-7-carbonitrile in lab experiments is its potential as a therapeutic agent. Its diverse range of biological activities makes it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its complex synthesis process, which can be time-consuming and expensive.

Future Directions

There are several future directions for the study of 6-amino-8-[2-(benzyloxy)phenyl]-8H-[1,3]dioxolo[4,5-g]chromene-7-carbonitrile. One potential direction is the development of new drugs based on this compound for the treatment of various diseases. Another direction is the investigation of its mechanism of action and the identification of its molecular targets. Additionally, further studies on the synthesis and modification of this compound may lead to the discovery of new derivatives with enhanced biological activities.

Scientific Research Applications

The potential applications of 6-amino-8-[2-(benzyloxy)phenyl]-8H-[1,3]dioxolo[4,5-g]chromene-7-carbonitrile in scientific research are vast. This compound has been found to exhibit antitumor, antifungal, and antibacterial activities. It has also been studied for its potential use in the treatment of Alzheimer's disease and as a photosensitizer in photodynamic therapy.